Cas no 112575-11-8 (2-(6-Bromopyridin-2-yl)acetonitrile)

• Product Name: 2-(6-Bromopyridin-2-yl)acetonitrile
• CAS No: 112575-11-8
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD08706174
• CID: 62933
• PubChem ID: 642864
• Update Time: 2025-11-02

2-(6-Bromopyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-Bromopyridin-2-yl)acetonitrile
• (6-BROMO-PYRIDIN-2-YL)-ACETONITRILE
• (6-Bromopyridin-2-yl)acetonitrile
• 2-(6-Bromopyridin-2-yl)
• 2-Bromo-6-(cyanomethyl)pyridine
• 2-(6-Bromo-2-pyridyl)acetonitrile
• 2-pyridineacetonitrile, 6-bromo-
• 2-Pyridineacetonitrile,6-bromo-
• 6-Bromopyridine-2-acetonitrile
• 6-Bromopyridin-2-ylacetonitrile
• (6-bromo-2-pyridyl)acetonitrile
• WUYNZPVTHRDYDT-UHFFFAOYSA-N
• 6-bromopyridine-2-yl-acetonitrile
• (6-Bromo-pyr
• (6-Bromo-pyridin-2-yl)acetonitrile
• FCH863298
• DTXSID20349089
• A1-00561
• 2-(6-bromo-2-pyridyl)acetonitrile;2-Bromo-6-(cyanomethyl)pyridine
• InChI=1/C7H5BrN2/c8-7-3-1-2-6(10-7)4-5-9/h1-3H,4H
• MFCD08706174
• SCHEMBL1249349
• J-506155
• EN300-201712
• 112575-11-8
• A802606
• AKOS006288579
• AB48704
• CS-0036385
• AS-43103
• SY037351
• DB-257841

• MDL： MFCD08706174
• Inchi： 1S/C7H5BrN2/c8-7-3-1-2-6(10-7)4-5-9/h1-3H,4H2
• InChI Key： WUYNZPVTHRDYDT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC#N)=N1

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 1.6

Experimental Properties

• Density: 1.575
• Boiling Point: 305.7℃/760mmHg
• Flash Point: 138.7°C
• Refractive Index: 1.578
• PSA: 36.68000
• LogP: 1.91018

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(6-Bromopyridin-2-yl)acetonitrile

Comprehensive Overview of 2-(6-Bromopyridin-2-yl)acetonitrile (CAS No. 112575-11-8)

2-(6-Bromopyridin-2-yl)acetonitrile (CAS No. 112575-11-8) is a versatile organic intermediate widely used in pharmaceutical and agrochemical research. This compound, featuring a bromopyridine core and a cyanoethyl functional group, has garnered significant attention due to its role in synthesizing heterocyclic compounds and active pharmaceutical ingredients (APIs). Researchers and industries value its unique reactivity, which enables the construction of complex molecular architectures.

The growing demand for 2-(6-Bromopyridin-2-yl)acetonitrile is driven by its applications in drug discovery and material science. With the rise of AI-driven molecular design and high-throughput screening, this compound has become a key building block for small-molecule therapeutics. Its bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, making it indispensable in modern medicinal chemistry.

In recent years, sustainable synthesis and green chemistry have become hot topics in the scientific community. Researchers are exploring eco-friendly methods to produce 2-(6-Bromopyridin-2-yl)acetonitrile with minimal waste and energy consumption. Questions like "How to optimize the yield of 2-(6-Bromopyridin-2-yl)acetonitrile?" or "What are the latest catalytic systems for its derivatization?" are frequently searched in academic databases, reflecting the compound's relevance in cutting-edge research.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for industrial applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and quality. As regulatory standards tighten, manufacturers are increasingly focusing on GMP-compliant synthesis to meet the demands of pharmaceutical-grade production.

Beyond pharmaceuticals, 2-(6-Bromopyridin-2-yl)acetonitrile finds utility in organic electronics and catalysis. Its electron-withdrawing cyano group and aromatic bromine make it a candidate for designing conductive polymers and ligands for transition-metal catalysts. This dual applicability underscores its importance in both life sciences and advanced materials.

In summary, 2-(6-Bromopyridin-2-yl)acetonitrile (CAS No. 112575-11-8) is a pivotal compound bridging multiple scientific disciplines. Its synthesis, functionalization, and applications continue to inspire innovation, addressing global challenges in healthcare and sustainable technology. As research progresses, this molecule is poised to play an even greater role in shaping the future of chemical sciences.